Cas no 237761-81-8 (3'-Fluoro-4'-(trifluoromethyl)acetophenone)

3'-Fluoro-4'-(trifluoromethyl)acetophenone structure
237761-81-8 structure
Product Name:3'-Fluoro-4'-(trifluoromethyl)acetophenone
CAS No:237761-81-8
MF:C9H6F4O
MW:206.136956691742
MDL:MFCD00236273
CID:92519
PubChem ID:2737532
Update Time:2025-04-18

3'-Fluoro-4'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 3'-Fluoro-4'-(trifluoromethyl)acetophenone
    • 1-acetyl-3-fluoro-4-(trifluoromethyl)benzene
    • AC1MC7G7
    • ACMC-1CIJ5
    • PubChem12023
    • SureCN313169
    • 1-[3-Fluoro-4-(trifluoromethyl)phenyl]ethanone
    • 1-(3-fluoro-4-(trifluoromethyl)phenyl)ethanone
    • 3-fluoro-4-(trifluoromethyl)acetophenone
    • 1-[3-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one
    • Ethanone, 1-[3-fluoro-4-(trifluoromethyl)phenyl]-
    • NXQBONPKAOTSNA-UHFFFAOYSA-N
    • SBB09
    • CK2559
    • SY061831
    • DTXSID40372117
    • AMY14400
    • CS-0059207
    • AKOS005259092
    • 3 inverted exclamation mark -Fluoro-4 inverted exclamation mark -(trifluoromethyl)acetophenone
    • FT-0676130
    • 1-(3-fluoro-4-trifluoromethylphenyl)ethanone
    • A816892
    • SCHEMBL313169
    • AS-45925
    • MFCD00236273
    • 237761-81-8
    • 1-[3-fluoranyl-4-(trifluoromethyl)phenyl]ethanone
    • 3 inverted exclamation marka-Fluoro-4 inverted exclamation marka-(trifluoromethyl)acetophenone
    • MDL： MFCD00236273
    • Inchi： 1S/C9H6F4O/c1-5(14)6-2-3-7(8(10)4-6)9(11,12)13/h2-4H,1H3
    • InChI Key： NXQBONPKAOTSNA-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(C)=O)C=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 206.03548
  • Monoisotopic Mass: 206.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: liquid
  • Density: 1.299
  • Boiling Point: 226 ºC
  • Flash Point: 85 ºC
  • Refractive Index: 1.449
  • PSA: 17.07
  • LogP: 3.04710
  • Solubility: Not determined

3'-Fluoro-4'-(trifluoromethyl)acetophenone Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：36/37/38

3'-Fluoro-4'-(trifluoromethyl)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
007905-5g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
 237761-81-8 98%
5g
 ￡74.00 2022-03-01
Fluorochem
007905-25g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
 237761-81-8 98%
25g
 ￡285.00 2022-03-01
Chemenu
CM278786-10g
1-(3-Fluoro-4-(trifluoromethyl)phenyl)ethanone
 237761-81-8 95%
10g
 $375 2021-06-16
Alichem
A015000010-250mg
3'-Fluoro-4'-(trifluoromethyl)acetophenone
 237761-81-8 97%
250mg
 $484.80 2023-09-02
Alichem
A015000010-500mg
3'-Fluoro-4'-(trifluoromethyl)acetophenone
 237761-81-8 97%
500mg
 $806.85 2023-09-02
Alichem
A015000010-1g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
 237761-81-8 97%
1g
 $1534.70 2023-09-02
Apollo Scientific
PC3426-1g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
 237761-81-8 98%
1g
 £18.00 2023-09-01
Apollo Scientific
PC3426-5g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
 237761-81-8 98%
5g
 £70.00 2023-09-01
Apollo Scientific
PC3426-25g
3'-Fluoro-4'-(trifluoromethyl)acetophenone
 237761-81-8 98%
25g
 £246.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X39585-250mg
1-(3-Fluoro-4-(trifluoromethyl)phenyl)ethanone
 237761-81-8 95%
250mg
 ¥32.0 2024-07-16

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